Cas no 27580-14-9 (Fast Red Salt ITR)

• Product Name: Fast Red Salt ITR
• CAS No: 27580-14-9
• MF: C₁₁H₁₆N₃O₃S
• MW: 270.32804107666
• CID: 88730
• PubChem ID: 168711
• Update Time: 2025-06-08

Fast Red Salt ITR Chemical and Physical Properties

Names and Identifiers

• Fast Red Salt ITR
• 5-(diethylsulfamoyl)-2-methoxybenzenediazonium
• 5-Diethylaminosulfonyl-2-methoxybenzenediazonium chloride hemi(zinc chloride) salt
• AC1L52EG
• AC1Q6UI8
• Benzenediazonium,5-((diethylamino)sulfonyl)-2-methoxy
• CTK4F9918
• Fast Red ITR Salt
• EINECS 248-543-4
• 5-(N,N-Diethylaminosulphonyl)-2-methoxybenzenediazonium chloride
• Benzenediazonium, 5-((diethylamino)sulfonyl)-2-methoxy-
• SCHEMBL8501823
• Benzenediazonium, 5-[(diethylamino)sulfonyl]-2-methoxy-
• DTXSID60885395
• Fast Red ITR Salt, practical grade
• 27580-14-9
• QPRGGJBGRUMFBU-UHFFFAOYSA-N

• Inchi： 1S/C11H16N3O3S/c1-4-14(5-2)18(15,16)9-6-7-11(17-3)10(8-9)13-12/h6-8H,4-5H2,1-3H3/q+1
• InChI Key： QPRGGJBGRUMFBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+]#N)OC)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 305.06000
• Monoisotopic Mass: 270.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 377.1±27.0 °C at 760 mmHg
• Flash Point: 181.9±23.7 °C
• PSA: 83.14000
• LogP: 0.29508
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Solubility: Not determined

Fast Red Salt ITR Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： 22-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• TSCA：Yes

Additional information on Fast Red Salt ITR

Introduction to Fast Red Salt ITR (CAS No. 27580-14-9)

The compound Fast Red Salt ITR, with the chemical identifier CAS No. 27580-14-9, is a versatile and highly valued reagent in the field of chemical biology and pharmaceutical research. This compound, known for its distinctive red coloration when dissolved in aqueous solutions, has found extensive applications in various scientific disciplines due to its unique chemical properties and reactivity.

Fast Red Salt ITR is primarily utilized as a staining agent in histology and cytology, where it plays a crucial role in the differentiation and visualization of cellular structures. Its ability to bind to specific cellular components makes it an indispensable tool for researchers studying cellular morphology and function. The compound's stability under a wide range of pH conditions further enhances its utility in diverse experimental settings.

In recent years, the applications of Fast Red Salt ITR have expanded beyond traditional histological techniques. Researchers have begun exploring its potential in the development of novel biomarkers and diagnostic tools. The compound's high affinity for certain biological molecules has been leveraged to create sensitive detection assays for disease biomarkers, offering promising avenues for early diagnosis and personalized medicine.

The chemical structure of Fast Red Salt ITR consists of a complex organic framework that contributes to its remarkable stability and solubility. This structural integrity allows the compound to maintain its functional properties over extended periods, making it a reliable choice for long-term storage and repeated use in laboratory experiments. Additionally, its compatibility with various solvents and buffers enhances its versatility in different experimental protocols.

One of the most significant advancements in the application of Fast Red Salt ITR is its integration into high-throughput screening (HTS) platforms. By incorporating this compound into automated screening systems, researchers can efficiently test numerous compounds for their interaction with target proteins and enzymes. This approach has accelerated the discovery of novel therapeutic agents and has significantly reduced the time required for drug development.

The role of Fast Red Salt ITR in fluorescent microscopy has also gained considerable attention. Its bright red fluorescence under specific excitation wavelengths makes it an excellent contrast agent for visualizing cellular components with high resolution. This capability has been particularly valuable in studying dynamic processes within living cells, such as protein trafficking and cellular signaling pathways.

Furthermore, the compound's potential in environmental science cannot be overlooked. Fast Red Salt ITR has been employed in monitoring water quality by detecting trace levels of certain pollutants. Its high sensitivity and specificity make it an effective tool for environmental monitoring programs, contributing to the protection of aquatic ecosystems.

The synthesis of Fast Red Salt ITR involves a series of carefully controlled chemical reactions that ensure the purity and consistency of the final product. Advanced synthetic methodologies have been developed to optimize yield and minimize impurities, ensuring that researchers receive a high-quality reagent for their experiments. These synthetic techniques also adhere to stringent safety standards, guaranteeing that the compound is produced in an environmentally responsible manner.

As research continues to evolve, the applications of Fast Red Salt ITR are expected to expand even further. Ongoing studies are exploring its potential in nanotechnology, where it could be used as a functional component in smart materials and nanoscale devices. The compound's unique properties make it a promising candidate for developing innovative solutions in various technological fields.

In conclusion, Fast Red Salt ITR (CAS No. 27580-14-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its versatility as a staining agent, diagnostic tool, and research reagent underscores its importance in modern scientific research. As new methodologies and technologies emerge, the potential uses of Fast Red Salt ITR will undoubtedly continue to grow, driving advancements in both academic research and industrial applications.